Cas no 2397-18-4 (Benzenesulfonamide, N-butyl-4-chloro-3-nitro-N-phenyl-)

• Product Name: Benzenesulfonamide, N-butyl-4-chloro-3-nitro-N-phenyl-
• CAS No: 2397-18-4
• MF: C₁₆H₁₇ClN₂O₄S
• MW: 368.835181951523
• CID: 1419512
• Update Time: 2024-08-15

Benzenesulfonamide, N-butyl-4-chloro-3-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-butyl-4-chloro-3-nitro-N-phenyl-

• Inchi： 1S/C16H17ClN2O4S/c1-2-3-11-18(13-7-5-4-6-8-13)24(22,23)14-9-10-15(17)16(12-14)19(20)21/h4-10,12H,2-3,11H2,1H3
• InChI Key： DQVGUJVENRLVNH-UHFFFAOYSA-N
• SMILES： C1(S(N(CCCC)C2=CC=CC=C2)(=O)=O)=CC=C(Cl)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 368.05991
• Monoisotopic Mass: 368.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• PSA: 80.52